3-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methoxy)amino)propanoic acid
Overview
Description
3-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methoxy)amino)propanoic acid, also known as FMPA, is a novel compound that has been gaining attention in the scientific community for its potential applications. FMPA is a white crystalline solid that is soluble in water, ethanol and methanol. It is a carboxylic acid derivative of fluorene, a highly aromatic hydrocarbon. FMPA has been studied for its potential use in organic synthesis, as a pharmaceutical agent and in other biomedical applications.
Scientific Research Applications
Enzyme-Activated Surfactants for Carbon Nanotubes
N-Fluorenyl-9-methoxycarbonyl-protected amino acids have been explored as surfactants for carbon nanotubes. These compounds enable the creation of homogeneous aqueous nanotube dispersions on-demand under physiological conditions. This application is significant for the development of nanotechnology and materials science, where carbon nanotubes are used for their exceptional mechanical, thermal, and electrical properties (Cousins et al., 2009).
Synthesis of Oligomers from Amino Acid Derivatives
The synthesis of oligomers derived from amide-linked neuraminic acid analogues using N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids demonstrates the compound's utility in creating complex biological molecules. This application is crucial for developing new pharmaceuticals and studying biological systems (Gregar & Gervay-Hague, 2004).
Peptide Synthesis
The use of N,O-Bis-Fmoc (fluoren-9-ylmethoxycarbonyl) derivatives of Nα-(2-hydroxy-4-methoxybenzyl)amino acids in peptide synthesis highlights the role of these compounds in producing peptides with reversibly protected tertiary peptide bonds. This method is valuable for synthesizing peptides that are challenging to produce due to interchain association (Johnson et al., 1993).
Bioimaging and Photophysics
A water-soluble fluorene derivative has been studied for its linear photophysical characterization and two-photon absorption properties. The strong fluorescence and high two-photon absorptivity in aqueous media make it an attractive probe for integrin imaging, demonstrating the potential of fluorene derivatives in medical imaging and diagnostics (Morales et al., 2010).
Material Science and Nanotechnology
Fmoc variants of threonine and serine have been studied for their self-assembly properties. The controlled morphological changes in these self-assembled structures reveal potential applications in designing novel materials for nanotechnology and material science applications (Kshtriya et al., 2021).
properties
IUPAC Name |
3-[9H-fluoren-9-ylmethoxycarbonyl(methoxy)amino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO5/c1-24-20(11-10-18(21)22)19(23)25-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROUNCJXPHYHPTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON(CCC(=O)O)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80444185 | |
Record name | Weinreb Linker | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80444185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
247021-90-5 | |
Record name | Weinreb Linker | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80444185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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